Cas no 18959-32-5 (Dimethyl 4,5-difluorophthalate)

• Product Name: Dimethyl 4,5-difluorophthalate
• CAS No: 18959-32-5
• MF: C₁₀H₈F₂O₄
• MW: 230.164930343628
• CID: 4936475
• PubChem ID: 91882156
• Update Time: 2025-04-24

Dimethyl 4,5-difluorophthalate Chemical and Physical Properties

Names and Identifiers

• dimethyl 4,5-difluorophthalate
• COC(C=1C(C(=O)OC)=CC(=C(C1)F)F)=O
• SCHEMBL20511627
• 18959-32-5
• DTXSID701334536
• F74232
• 1,2-dimethyl 4,5-difluorophthalate
• dimethyl 4,5-difluorobenzene-1,2-dicarboxylate
• dimethyl4,5-difluorophthalate
• Dimethyl 4,5-difluorophthalate

• Inchi： 1S/C10H8F2O4/c1-15-9(13)5-3-7(11)8(12)4-6(5)10(14)16-2/h3-4H,1-2H3
• InChI Key： HILIWOHKVDWHAP-UHFFFAOYSA-N
• SMILES： FC1C(=CC(C(=O)OC)=C(C(=O)OC)C=1)F

Computed Properties

• Exact Mass: 230.03906506g/mol
• Monoisotopic Mass: 230.03906506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.6

Additional information on Dimethyl 4,5-difluorophthalate

Dimethyl 4,5-difluorophthalate (CAS No. 18959-32-5): A Versatile Intermediate in Modern Chemical Synthesis

Dimethyl 4,5-difluorophthalate, with the chemical identifier CAS No. 18959-32-5, is a significant compound in the realm of organic synthesis and pharmaceutical development. This diester derivative of phthalic acid has garnered considerable attention due to its unique structural properties and broad applicability in various chemical transformations. The presence of two fluorine atoms at the 4 and 5 positions of the benzene ring imparts distinct reactivity and stability, making it a valuable intermediate in the synthesis of fine chemicals and biologically active molecules.

The< strong>4,5-difluorophthalate moiety is particularly noteworthy for its role in constructing complex molecular architectures. Its electronic distribution, influenced by the electronegative fluorine atoms, facilitates a range of reactions that are not typically observed with its unsubstituted counterpart. This characteristic has made it a preferred choice for researchers aiming to develop novel materials and pharmaceuticals with tailored properties.

In recent years, the< strong>CAS No. 18959-32-5 compound has found utility in the synthesis of advanced polymers and specialty coatings. The fluorinated phthalate group enhances thermal stability and chemical resistance, which are critical attributes for high-performance materials used in industrial applications. Additionally, its incorporation into polymer backbones has shown promise in developing lightweight yet durable composites for aerospace and automotive industries.

The pharmaceutical industry has also embraced< strong>Dimethyl 4,5-difluorophthalate as a key building block for drug discovery programs. The fluorine atoms introduce metabolic stability, which is often a desirable feature in drug molecules to prolong their half-life and improve bioavailability. Recent studies have highlighted its role in synthesizing kinase inhibitors and antiviral agents, where the electron-withdrawing nature of fluorine enhances binding affinity to biological targets.

One of the most compelling aspects of< strong>CAS No. 18959-32-5 is its versatility in synthetic methodologies. It serves as a precursor for various heterocyclic compounds, including pyridines and pyrimidines, which are fundamental scaffolds in medicinal chemistry. The ability to functionalize the aromatic ring at multiple positions allows chemists to explore diverse structural motifs with potential therapeutic benefits.

The environmental impact of using< strong>Dimethyl 4,5-difluorophthalate as an intermediate has been a subject of increasing interest. Modern synthetic routes aim to minimize waste and improve atom economy, ensuring that the production process aligns with green chemistry principles. Advances in catalytic systems have enabled more efficient transformations, reducing the reliance on harsh reagents and solvents.

In conclusion, Dimethyl 4,5-difluorophthalate (CAS No. 18959-32-5) represents a cornerstone in contemporary chemical synthesis. Its unique structural features and broad applicability make it indispensable in both industrial-scale manufacturing and academic research. As the demand for innovative materials and pharmaceuticals grows, the role of this compound is expected to expand further, driving new discoveries and technological advancements.